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Compound of Interest

Compound Name: Acetaldehyde oxime

Cat. No.: B7798966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Acetaldehyde oxime is a critical intermediate in the manufacturing of several carbamate

insecticides, most notably methomyl and thiodicarb. Its performance in these synthetic

pathways is a key determinant of the efficiency, cost-effectiveness, and environmental impact

of the overall manufacturing process. This guide provides an objective comparison of

acetaldehyde oxime's role and performance with alternative synthetic routes, supported by

available experimental data and detailed methodologies.

Physicochemical Properties of Acetaldehyde Oxime
A thorough understanding of acetaldehyde oxime's physical and chemical properties is

essential for its effective use in industrial synthesis. The following table summarizes key data

for this compound.
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Property Value References

Molecular Formula C₂H₅NO [1]

Molar Mass 59.07 g/mol [1]

Appearance
Colorless, needle-shaped

crystals or liquid
[1][2]

Melting Point
44-46 °C (α-form), 12 °C (β-

form)
[1][2]

Boiling Point 115 °C [1][2]

Density 0.98 g/mL at 25 °C [1][2]

Solubility in Water 185 g/L [1][2]

Vapor Pressure 13 hPa at 25 °C [1][2]

Flash Point 135 °F [1]

Role in Pesticide Synthesis: The Acetaldehyde
Method
Acetaldehyde oxime is a key precursor in the "acetaldehyde method," a widely used industrial

process for synthesizing methomyl oxime, the direct intermediate for methomyl and thiodicarb.

[3] This method is favored for its use of readily available raw materials, high product yield, and

relatively low cost.[3]

Experimental Protocol: Synthesis of Methomyl via
Acetaldehyde Oxime
The synthesis of methomyl from acetaldehyde can be broadly outlined in three main stages:

Synthesis of Acetaldehyde Oxime: Acetaldehyde is reacted with hydroxylamine

hydrochloride in the presence of an acid-binding agent to produce acetaldehyde oxime.[3]

Synthesis of Methomyl Oxime: The resulting acetaldehyde oxime is chlorinated and then

reacted with sodium methyl mercaptide.[3] The pH is adjusted with an alkali, and the product
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is cooled, filtered, and dried to yield crystalline methomyl oxime.[3]

Synthesis of Methomyl: Methomyl oxime is then reacted with methyl isocyanate to produce

the final product, methomyl.[4]

A patented method for the production of methomyl oxime with yields between 80-90% involves

using N-methylpyrrolidone as a solvent for the chlorination and thioesterification steps.[5]

Alternative Synthesis Routes for Methomyl Oxime
While the acetaldehyde method is prevalent, several alternative routes to methomyl oxime

exist.[3] These routes bypass the direct use of acetaldehyde oxime as a starting material for

the entire process, though they still involve the formation of an oxime intermediate. The primary

alternatives include:

Thioacetaldehyde Oxime Method[3]

Acetonitrile Method[3]

Methyl Ethyl Ketone Method[3]

Nitroethane Method[3]

Currently, there is a lack of publicly available, direct quantitative comparisons (e.g., yield, purity,

cost) between the acetaldehyde method and these alternatives in an industrial setting. The

acetaldehyde method is, however, noted as the main process used globally for methomyl

oxime production.[3]

Visualizing the Synthetic Pathways
The following diagrams illustrate the key chemical transformations in the synthesis of

methomyl.
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Final Synthesis of Methomyl.

Concluding Remarks
Acetaldehyde oxime remains a cornerstone intermediate in the large-scale production of

essential carbamate insecticides. The prevalence of the acetaldehyde method underscores its

robust performance and economic viability. While alternative synthetic pathways to the key

intermediate, methomyl oxime, exist, a comprehensive, data-driven comparison of their

industrial-scale performance is not readily available in the public domain. Future research

focusing on a direct comparative analysis of these routes, including factors such as yield,

purity, cost, safety, and environmental impact, would be highly valuable to the agrochemical

industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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